N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-4-(thiophen-3-yl)benzamide

• IUPAC Name: N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-4-thiophen-3-ylbenzamide
• InChI: InChI=1S/C21H21NO3S/c1-24-19-6-4-3-5-18(19)20(25-2)13-22-21(23)16-9-7-15(8-10-16)17-11-12-26-14-17/h3-12,14,20H,13H2,1-2H3,(H,22,23)
• InChI Key: JLUSOZPULNOKBM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(CNC(=O)C2=CC=C(C=C2)C3=CSC=C3)OC
• Molecular Formula: C21H21NO3S
• Molecular Weight: 367.5 g/mol

Description

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. It can include the starting materials, reagents, catalysts, and conditions used in the synthesis process.

Molecular Structure Analysis

This involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the molecular structure of the compound.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It can include studying the compound’s reactivity, the mechanisms of its reactions, and its behavior under various conditions.

Physical And Chemical Properties Analysis

This involves studying the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, and stability.

Mechanism of Action

If the compound has a biological activity, the mechanism of action would involve studying how the compound interacts with biological systems.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It can also include studying the compound’s behavior in the human body and its potential health effects.

Future Directions

This involves discussing potential future research directions for the compound. This could include potential applications, modifications to improve its properties, or further studies to better understand its behavior.